Cas no 117507-63-8 (2-Amino-N-(furan-2-ylmethyl)benzamide)

• Product Name: 2-Amino-N-(furan-2-ylmethyl)benzamide
• CAS No: 117507-63-8
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD02374151
• CID: 233590
• PubChem ID: 841269
• Update Time: 2025-05-25

2-Amino-N-(furan-2-ylmethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,2-amino-N-(2-furanylmethyl)-
• 2-amino-N-(furan-2-ylmethyl)benzamide
• 2-Amino-N-furan-2-ylmethyl-benzamide
• 2-amino-N-furfurylbenzamide
• SR-01000531376-1
• AKOS000116018
• IDI1_006824
• NCGC00165247-01
• Z56040649
• SCHEMBL2244634
• SB61265
• MFCD02374151
• FT-0677067
• CHEMBL1487230
• F94689
• N-furfurylanthranilamide
• MLS001204531
• HMS1401A13
• SR-01000531376
• DTXSID80357049
• 2-amino-N-(2-furylmethyl)benzamide
• Oprea1_573200
• EN300-02469
• BB 0217912
• VS-02599
• Oprea1_364915
• HMS2817E17
• Enamine_002477
• RUHBCAVHAVRLGK-UHFFFAOYSA-N
• 2-amino-N-[(furan-2-yl)methyl]benzamide
• AQ-360/14741150
• SMR000517649
• 117507-63-8
• STK801670
• Benzamide, 2-amino-N-(2-furanylmethyl)-
• ALBB-016897
• BBL010636
• 2-Amino-N-(furan-2-ylmethyl)benzamide

• MDL： MFCD02374151
• Inchi： 1S/C12H12N2O2/c13-11-6-2-1-5-10(11)12(15)14-8-9-4-3-7-16-9/h1-7H,8,13H2,(H,14,15)
• InChI Key： RUHBCAVHAVRLGK-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 68.26000
• LogP: 2.76390

2-Amino-N-(furan-2-ylmethyl)benzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-Amino-N-(furan-2-ylmethyl)benzamide

Introduction to 2-Amino-N-(furan-2-ylmethyl)benzamide (CAS No. 117507-63-8) and Its Emerging Applications in Chemical Biology

2-Amino-N-(furan-2-ylmethyl)benzamide, identified by the chemical identifier CAS No. 117507-63-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of benzamide derivatives, which are well-documented for their diverse pharmacological effects. The presence of both an amino group and a furan-substituted methyl group in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable scaffold for further medicinal chemistry exploration.

The molecular structure of 2-Amino-N-(furan-2-ylmethyl)benzamide consists of a benzene ring linked to an amide functional group, with an amino substituent at the 2-position and a furan-2-ylmethyl moiety at the N-position. This configuration allows for multiple interaction points with biological targets, including enzymes and receptors, which is a critical factor in drug design. The furan ring, in particular, has been recognized for its ability to enhance binding affinity and selectivity, a feature that has been leveraged in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on benzamide derivatives due to their reported bioactivities ranging from anti-inflammatory to anticancer properties. The specific substitution pattern in 2-Amino-N-(furan-2-ylmethyl)benzamide has been investigated for its potential role in modulating signaling pathways associated with diseases such as cancer and neurodegeneration. Preliminary studies have suggested that this compound may interfere with key enzymes involved in cell proliferation and survival, making it a promising candidate for further development.

One of the most compelling aspects of 2-Amino-N-(furan-2-ylmethyl)benzamide is its versatility as a chemical probe. Researchers have utilized this compound to study the mechanisms of action of various biological targets, providing insights into how small molecules can interact with complex biological systems. The furan substituent, in particular, has been found to enhance the compound's solubility and bioavailability, which are crucial factors for drug efficacy. Additionally, the amide bond provides a stable linkage that can be modified further to optimize pharmacokinetic properties.

The synthesis of 2-Amino-N-(furan-2-ylmethyl)benzamide presents an interesting challenge due to the need for precise functional group manipulation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the growing expertise in constructing complex organic molecules tailored for biological applications.

Recent advancements in computational chemistry have further accelerated the exploration of 2-Amino-N-(furan-2-ylmethyl)benzamide's potential applications. Molecular modeling studies have predicted its binding interactions with various protein targets, providing a rational basis for designing derivatives with enhanced activity. These computational approaches complement experimental efforts by offering predictive insights into how structural modifications may influence biological potency. Such integrative strategies are becoming increasingly indispensable in modern drug discovery pipelines.

The pharmacological profile of 2-Amino-N-(furan-2-ylmethyl)benzamide is still under active investigation, but early findings suggest that it may exhibit therapeutic benefits in multiple disease contexts. For instance, studies have indicated that benzamide derivatives can modulate inflammatory responses by inhibiting key pro-inflammatory cytokines. The unique structural features of 2-Amino-N-(furan-2-ylmethyl)benzamide may confer additional advantages, such as improved selectivity over existing anti-inflammatory agents.

Moreover, the compound's potential role in cancer therapy is an area of intense interest. Preclinical studies have shown that certain benzamide derivatives can induce apoptosis in cancer cells by disrupting critical signaling pathways. The presence of the furan ring in 2-Amino-N-(furan-2-ylmethyl)benzamide may enhance its ability to interact with cancer-specific targets, offering a rationale for its further exploration as an anticancer agent. These findings underscore the importance of structurally diverse compounds in addressing unmet medical needs.

The development of novel drug candidates often involves optimizing physicochemical properties such as solubility, metabolic stability, and pharmacokinetic profiles. In this context, 2-Amino-N-(furan-2-ylmethyl)benzamide serves as a valuable intermediate for generating libraries of analogs with improved properties. By systematically modifying its core structure while retaining key pharmacophoric elements, researchers can identify compounds with enhanced efficacy and reduced toxicity.

The growing interest in natural product-inspired scaffolds has also influenced the design of 2-Amino-N-(furan-2-ylmethyl)benzamide derivatives. Natural products often contain complex structural motifs that exhibit remarkable biological activities due to their intricate arrangements of functional groups. By incorporating elements inspired by natural products into synthetic molecules like this one, chemists aim to harness nature's biochemical innovation for therapeutic purposes.

In conclusion, 2-Amino-N-(furan- 2 - ylmethyl ) benzamide ( CAS No . 117507 - 63 - 8 ) represents a promising lead compound with diverse potential applications across multiple therapeutic areas . Its unique structural features , combined with emerging evidence of its bioactivity , make it an attractive candidate for further research . As our understanding of biological systems continues to expand , compounds like this one will play an increasingly important role in shaping future therapeutic strategies .